Cas no 699528-40-0 (Acetamide, 2-amino-N-4-pyrimidinyl-)

• Product name: Acetamide, 2-amino-N-4-pyrimidinyl-
• CAS No: 699528-40-0
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 974449
• PubChem ID: 12588256

Acetamide, 2-amino-N-4-pyrimidinyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-4-pyrimidinyl-
• 2-amino-N-pyrimidin-4-ylacetamide
• SCHEMBL4466182
• 699528-40-0
• ACETAMIDE,2-AMINO-N-PYRIMIDIN-4-YL-

• Inchi： InChI=1S/C6H8N4O/c7-3-6(11)10-5-1-2-8-4-9-5/h1-2,4H,3,7H2,(H,8,9,10,11)
• InChI Key： SMWRJNKTXVQTKB-UHFFFAOYSA-N
• SMILES： C1=CN=CN=C1NC(=O)CN

Computed Properties

• Exact Mass: 152.06981089g/mol
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų
• XLogP3: -0.9